Cas no 21319-23-3 (1H-Pyrazolo[3,4-d]pyrimidin-4-amine,6-phenyl-)

• Product Name: 1H-Pyrazolo[3,4-d]pyrimidin-4-amine,6-phenyl-
• CAS No: 21319-23-3
• MF: C₁₁H₉N₅
• MW: 211.222660779953
• CID: 287051
• PubChem ID: 242632
• Update Time: 2025-04-19

1H-Pyrazolo[3,4-d]pyrimidin-4-amine,6-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[3,4-d]pyrimidin-4-amine,6-phenyl-
• 6-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine
• 4-Amino-2-phenyl-pyrazolo< 3.4-d> -pyrimidin
• 4-Amino-6-phenyl-1H-pyrazolo< 3,4-d> pyrimidin
• 6-phenyl-1(2)H-pyrazolo[3,4-d]pyrimidin-4-ylamine
• AC1L69UN
• AC1Q4VJ7
• AG-J-22627
• AR-1H2534
• CTK4E6460
• NSC51420
• SureCN3174451
• NSC-51420
• 21319-23-3
• DTXSID20287518
• SCHEMBL3174451

• Inchi： 1S/C11H9N5/c12-9-8-6-13-16-11(8)15-10(14-9)7-4-2-1-3-5-7/h1-6H,(H3,12,13,14,15,16)
• InChI Key： RLBQWERVBAPCBV-UHFFFAOYSA-N
• SMILES： N1C(C2C=CC=CC=2)=NC(=C2C=NNC=12)N

Computed Properties

• Exact Mass: 211.08597
• Monoisotopic Mass: 211.086
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 80.5Ų

Experimental Properties

• Density: 1.416
• Refractive Index: 1.764
• PSA: 80.48